Cas no 7205-81-4 (1-(Ethanesulfonyl)-4-nitrobenzene)
1-(Ethanesulfonyl)-4-nitrobenzene is a sulfone derivative characterized by its ethanesulfonyl and nitro functional groups attached to a benzene ring. This compound is of interest in organic synthesis, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electron-withdrawing groups enhances its reactivity in nucleophilic aromatic substitution reactions, making it a valuable precursor for further functionalization. Its well-defined structure and stability under standard conditions facilitate handling and storage. The compound’s purity and consistent performance make it suitable for research and industrial applications requiring precise chemical transformations.
7205-81-4 structure
Product Name:1-(Ethanesulfonyl)-4-nitrobenzene
CAS No:7205-81-4
MF:C8H9NO4S
MW:215.226361036301
CID:544643
PubChem ID:2459146
Update Time:2025-10-23
1-(Ethanesulfonyl)-4-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(ethylsulfonyl)-4-nitro-
- 1-ethylsulfonyl-4-nitrobenzene
- 1-(ethylsulfonyl)-4-nitrobenzene
- Aethyl-(4-nitro-phenyl)-sulfon
- Benzene,1-(ethylsulfonyl)-4-nitro
- ethyl 4-nitrophenyl sulfone
- Ethyl-(4-nitro-phenyl)-sulfon
- DTXSID90368742
- 1-(ETHANESULFONYL)-4-NITROBENZENE
- AKOS022797306
- SCHEMBL2296287
- Z57054222
- CWGQPJLXSDTODA-UHFFFAOYSA-N
- 7205-81-4
- BS-24595
- 1-(Ethanesulfonyl)-4-nitrobenzene
-
- Inchi： 1S/C8H9NO4S/c1-2-14(12,13)8-5-3-7(4-6-8)9(10)11/h3-6H,2H2,1H3
- InChI Key： CWGQPJLXSDTODA-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(CC)(=O)=O
Computed Properties
- Exact Mass: 215.02500
- Monoisotopic Mass: 215.02522894g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 88.3Ų
Experimental Properties
- PSA: 88.34000
- LogP: 2.99240
1-(Ethanesulfonyl)-4-nitrobenzene Customs Data
- HS CODE：2904909090
- Customs Data：
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1-(Ethanesulfonyl)-4-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM344424-5g |
1-(Ethanesulfonyl)-4-nitrobenzene |
7205-81-4 | 95%+ | 5g |
$215 | 2022-06-10 | |
| Chemenu | CM344424-25g |
1-(Ethanesulfonyl)-4-nitrobenzene |
7205-81-4 | 95%+ | 25g |
$515 | 2022-06-10 | |
| Chemenu | CM344424-100g |
1-(Ethanesulfonyl)-4-nitrobenzene |
7205-81-4 | 95%+ | 100g |
$1400 | 2022-06-10 | |
| TRC | E940585-250mg |
1-(Ethanesulfonyl)-4-nitrobenzene |
7205-81-4 | 250mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E940585-500mg |
1-(Ethanesulfonyl)-4-nitrobenzene |
7205-81-4 | 500mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E940585-2.5g |
1-(Ethanesulfonyl)-4-nitrobenzene |
7205-81-4 | 2.5g |
$ 185.00 | 2022-06-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1691458-25g |
1-(Ethylsulfonyl)-4-nitrobenzene |
7205-81-4 | 98% | 25g |
￥3897.00 | 2024-05-02 | |
| A2B Chem LLC | AC78747-1g |
1-(Ethanesulfonyl)-4-nitrobenzene |
7205-81-4 | 97% | 1g |
$75.00 | 2024-04-19 | |
| A2B Chem LLC | AC78747-5g |
1-(Ethanesulfonyl)-4-nitrobenzene |
7205-81-4 | 97% | 5g |
$176.00 | 2024-04-19 | |
| A2B Chem LLC | AC78747-25g |
1-(Ethanesulfonyl)-4-nitrobenzene |
7205-81-4 | 97% | 25g |
$402.00 | 2024-04-19 |
1-(Ethanesulfonyl)-4-nitrobenzene Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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